Cas no 56307-12-1 (N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine))

• Product Name: N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine)
• CAS No: 56307-12-1
• MF: C₇H₁₂N₈
• MW: 208.22377872467
• CID: 2832146
• PubChem ID: 15276787
• Update Time: 2025-04-21

N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine) Chemical and Physical Properties

Names and Identifiers

• DTXSID20570896
• 56307-12-1
• N'',N'''-Propane-1,3-diylbis(N-cyanoguanidine)
• SCHEMBL8755597

• Inchi： 1S/C7H12N8/c8-4-14-6(10)12-2-1-3-13-7(11)15-5-9/h1-3H2,(H3,10,12,14)(H3,11,13,15)
• InChI Key： OXQQUUBVLXHVCA-UHFFFAOYSA-N
• SMILES： N(=C(/N)\NC#N)/CCC/N=C(\N)/NC#N

Computed Properties

• Exact Mass: 208.11849242Da
• Monoisotopic Mass: 208.11849242Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 148Ų